Cas no 1293138-66-5 (12-chloro-10-(2-methoxyethyl)-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),8,10-tetraene)

• Product Name: 12-chloro-10-(2-methoxyethyl)-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),8,10-tetraene
• CAS No: 1293138-66-5
• MF: C₁₂H₁₃ClN₂OS
• MW: 268.762420415878
• CID: 5913323
• PubChem ID: 61412958
• Update Time: 2025-10-28

12-chloro-10-(2-methoxyethyl)-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),8,10-tetraene Chemical and Physical Properties

Names and Identifiers

• 12-chloro-10-(2-methoxyethyl)-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),8,10-tetraene
• AKOS010673310
• EN300-1267737
• 1293138-66-5
• 12-chloro-10-(2-methoxyethyl)-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),8,10-tetraene

• Inchi： 1S/C12H13ClN2OS/c1-16-6-5-9-14-11(13)10-7-3-2-4-8(7)17-12(10)15-9/h2-6H2,1H3
• InChI Key： RPUQCTCCOZIXFN-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(CCOC)=N1)SC1CCCC=12

Computed Properties

• Exact Mass: 268.0437119g/mol
• Monoisotopic Mass: 268.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.2Ų

Additional information on 12-chloro-10-(2-methoxyethyl)-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),8,10-tetraene

Professional Introduction to Compound with CAS No. 1293138-66-5 and Product Name: 12-chloro-10-(2-methoxyethyl)-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),8,10-tetraene

The compound in question, identified by the CAS number 1293138-66-5, is a highly intricate heterocyclic molecule with a complex structural framework. The product name, 12-chloro-10-(2-methoxyethyl)-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),8,10-tetraene, underscores its sophisticated chemical architecture, which includes multiple rings and functional groups. This compound has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities.

At the core of this molecule lies a tricyclic structure, which is a hallmark of many bioactive compounds. The presence of sulfur (7-thia) and nitrogen (9,11-diaz) atoms within the tricyclic system introduces significant variability in electronic properties and reactivity. This makes the compound a promising candidate for further exploration in drug discovery and development. The chlorine substituent at the 12-position further enhances its chemical diversity, enabling various derivatization strategies that could modulate its biological profile.

The 10-(2-methoxyethyl) moiety is another critical feature of this compound. The methoxy group introduces a polar nature to the molecule, potentially improving solubility in aqueous environments, while the ethyl chain adds hydrophobicity. This balance between hydrophilic and hydrophobic regions can be crucial for membrane permeability and interaction with biological targets. Such structural attributes are often exploited to enhance pharmacokinetic properties, making this compound an attractive scaffold for medicinal chemists.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior and interactions. Studies utilizing molecular docking simulations have suggested that this compound may exhibit binding affinity to certain enzyme targets relevant to inflammatory pathways. The tricyclic core, combined with the electron-withdrawing nature of chlorine and the polar methoxyethyl group, could facilitate interactions with specific amino acid residues in protein binding pockets.

In vitro studies have begun to uncover the potential pharmacological effects of this compound. Preliminary experiments indicate that it may possess anti-inflammatory properties by modulating key signaling pathways involved in immune responses. The sulfur atom in the thia ring is particularly noteworthy, as it has been shown to play a role in stabilizing reactive intermediates that are often involved in biological transformations. This suggests that the compound could interfere with enzymatic processes at multiple levels.

The dicationic nature of 9,11-diazatricyclo system also contributes to its unique chemical behavior. This positive charge distribution could influence how the molecule interacts with negatively charged biological targets such as nucleic acids or phospholipid membranes. Such interactions are critical for designing molecules that can selectively inhibit or activate specific biological processes.

One of the most exciting aspects of this compound is its potential for structural diversification through derivatization strategies. By modifying functional groups such as the chlorine or methoxyethyl moieties, chemists can generate libraries of analogs with tailored properties. These libraries can then be screened for biological activity using high-throughput screening (HTS) technologies. The goal is to identify derivatives that exhibit enhanced potency, selectivity, and pharmacokinetic profiles compared to the parent compound.

The synthesis of this complex molecule presents significant challenges due to its intricate tricyclic framework and multiple stereocenters. However, recent advances in synthetic methodology have made it increasingly feasible to construct such structures with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in building the required connectivity between rings and functional groups.

As interest in heterocyclic compounds continues to grow, so does the understanding of their role in medicinal chemistry. The unique structural features of this compound highlight why tricyclic systems remain a fertile ground for drug discovery efforts. By leveraging computational tools and innovative synthetic strategies, researchers can continue to explore new derivatives with improved therapeutic potential.

In conclusion,12-chloro-10-(2-methoxyethyl)-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),8,10-tetraene represents a structurally complex yet promising candidate for further investigation in pharmaceutical research. Its unique combination of functional groups and stereochemistry positions it as a valuable scaffold for developing novel bioactive molecules aimed at addressing unmet medical needs.